![molecular formula C15H23NO2 B5778509 1-(3-ethoxy-4-methoxybenzyl)piperidine](/img/structure/B5778509.png)
1-(3-ethoxy-4-methoxybenzyl)piperidine
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Overview
Description
1-(3-ethoxy-4-methoxybenzyl)piperidine, also known as EMBP, is a chemical compound that has gained significant attention in scientific research due to its potential benefits in various fields. EMBP is a piperidine derivative that has a unique chemical structure and properties, making it a promising candidate for many applications. In
Mechanism of Action
The mechanism of action of 1-(3-ethoxy-4-methoxybenzyl)piperidine is not fully understood, but it is believed to work by inhibiting the activity of specific enzymes or proteins in the body. This compound has been shown to inhibit the activity of the enzyme tyrosine kinase, which is involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in the body. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. Moreover, this compound has been shown to have neuroprotective effects, protecting neurons from damage and death. Additionally, this compound has been shown to have anti-inflammatory effects, reducing inflammation in the body.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 1-(3-ethoxy-4-methoxybenzyl)piperidine in lab experiments is its unique chemical structure and properties, which make it a promising candidate for various applications. Moreover, the synthesis of this compound has been optimized over the years, resulting in higher yields and purity. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which requires careful handling and evaluation.
Future Directions
There are several future directions for research on 1-(3-ethoxy-4-methoxybenzyl)piperidine. One of the primary areas of research is in drug discovery, where this compound could be further evaluated as a potential lead compound for developing new drugs. Moreover, this compound could be evaluated for its potential use in treating other neurodegenerative diseases, such as Huntington's disease. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential side effects.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential benefits in various fields. This compound has shown promising results in inhibiting the growth of cancer cells and protecting neurons from damage and death. Moreover, this compound has been evaluated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further research is needed to better understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 1-(3-ethoxy-4-methoxybenzyl)piperidine is a complex process that involves several steps. The first step is the condensation of 3-ethoxy-4-methoxybenzaldehyde with piperidine in the presence of a catalyst. The resulting product is then subjected to a series of purification steps to obtain the pure this compound. The synthesis of this compound has been optimized over the years, resulting in higher yields and purity.
Scientific Research Applications
1-(3-ethoxy-4-methoxybenzyl)piperidine has been extensively studied for its potential applications in various fields. One of the primary areas of research is in drug discovery, where this compound has been evaluated as a potential lead compound for developing new drugs. This compound has shown promising results in inhibiting the growth of cancer cells, making it a potential candidate for cancer treatment. Moreover, this compound has also been evaluated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-[(3-ethoxy-4-methoxyphenyl)methyl]piperidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2/c1-3-18-15-11-13(7-8-14(15)17-2)12-16-9-5-4-6-10-16/h7-8,11H,3-6,9-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRKALFGAVVBKKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CN2CCCCC2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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